Cas no 101080-10-8 (1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester)
101080-10-8 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
CAS No:101080-10-8
MF:C6H10N2O2
MW:142.155801296234
CID:124461
PubChem ID:45089977
Update Time:2025-04-18
1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
- 1H-Pyrazole-3-carboxylicacid,4,5-dihydro-4-methyl-,methylester(9CI)
- SCHEMBL14007321
- 101080-10-8
- Methyl 4-methyl-4,5-dihydro-1H-pyrazole-3-carboxylate
- 1h-pyrazole-3-carboxylic acid,4,5-dihydro-4-methyl-,methyl ester
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- Inchi: 1S/C6H10N2O2/c1-4-3-7-8-5(4)6(9)10-2/h4,7H,3H2,1-2H3
- InChI Key: FGOLYLBOTIUDEP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C)CNN=1)=O
Computed Properties
- Exact Mass: 142.074
- Monoisotopic Mass: 142.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.7A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 50.69000
- LogP: -0.48090
1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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